Bis-(4-phenylsulfonyloxyphenyl)-sulfone

• Molecular Formula: C24H18O8S3
• Molecular Weight: 530.6 g/mol
• IUPAC Name: [4-[4-(benzenesulfonyloxy)phenyl]sulfonylphenyl] benzenesulfonate
• InChI: InChI=1S/C24H18O8S3/c25-33(26,21-15-11-19(12-16-21)31-34(27,28)23-7-3-1-4-8-23)22-17-13-20(14-18-22)32-35(29,30)24-9-5-2-6-10-24/h1-18H
• InChI Key: ZMSLNUBSOKBSNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)OS(=O)(=O)C4=CC=CC=C4

Description

Bis-(4-phenylsulfonyloxyphenyl)-sulfone is a useful research compound. Its molecular formula is C24H18O8S3 and its molecular weight is 530.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Alternatively, the sulfonyl halide may be reacted with bisphenolate in the first stage in a molar ratio of more than 1:1 to 2:1 under the reaction conditions described. For example, if one mole of disodium-bis-(4-hydroxyphenyl)-sulfone is reacted with 2 moles of benzene sulfochloride, there is obtained bis-(4-phenylsulfonyloxyphenyl)-sulfone, which may then be condensed, in the subsequent polycondensation stage, again with one mole of disodium-bis-(4-hydroxyphenyl)-sulfone to form the polyether. This condensation is preferably carried out in a solvent which has already been used for the synthesis of the alkali metal salt. At a lower excess of sulfonyl halide, e.g. a ratio of from 1.5:1, there are obtained in the first stage mixtures of bis-(4-phenylsulfonyloxyphenol)-sulfone and the sodium salt of 4-(4-phenylsulfonyloxyphenyl-sullfone)-phenol, which may then be condensed with appropriately smaller quantities of disodium-bis-(4-hydroxyphenyl)-sulfone to form the polyethers.